5-bromo-2-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide

• Molecular Formula: C22H19BrN4O3
• Molecular Weight: 467.3 g/mol
• IUPAC Name: 5-bromo-2-methoxy-N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]benzamide
• InChI: InChI=1S/C22H19BrN4O3/c1-13-10-19-20(26-27(25-19)15-5-7-16(29-2)8-6-15)12-18(13)24-22(28)17-11-14(23)4-9-21(17)30-3/h4-12H,1-3H3,(H,24,28)
• InChI Key: VNUOUEYPTBIWCO-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=C(C=CC(=C3)Br)OC)C4=CC=C(C=C4)OC

Description

5-bromo-2-methoxy-N-[2-(4-methoxyphenyl)-6-methyl-2H-benzotriazol-5-yl]benzamide is a chemical compound that has gained attention for its potential use in scientific research. This compound is also known as BMB, and it belongs to the class of benzotriazole derivatives. The purpose of

Mechanism of Action

The mechanism of action of BMB involves the formation of a covalent bond between the tyrosine residue of the PTP and the benzotriazole moiety of BMB. This covalent bond stabilizes the enzyme-substrate complex and facilitates the dephosphorylation of the tyrosine residue. The resulting dephosphorylated tyrosine residue causes a conformational change in BMB, leading to the emission of fluorescence.
Biochemical and Physiological Effects:
BMB has been shown to have minimal cytotoxicity and low binding affinity for other proteins, making it a suitable probe for the study of PTPs. The fluorescent emission of BMB is pH-dependent, which allows for the detection of PTP activity in different cellular compartments. BMB has also been used to study the dynamics of PTP activity in live cells and tissues.

Advantages and Limitations for Lab Experiments

The advantages of using BMB as a fluorescent probe for PTPs include its high selectivity, sensitivity, and versatility. BMB can be used in a variety of experimental settings, including cell-based assays, biochemical assays, and imaging studies. However, the limitations of using BMB include its relatively low quantum yield and the need for specialized equipment for fluorescence detection.

Future Directions

For the study of BMB include the development of improved synthesis methods, the optimization of experimental conditions for its use as a probe, and the exploration of its potential use in the diagnosis and treatment of diseases related to PTP dysregulation. Additionally, the use of BMB in combination with other probes and techniques may provide new insights into the complex signaling pathways regulated by PTPs.
Conclusion:
In conclusion, BMB is a valuable tool for the study of PTPs in scientific research. Its selective binding to PTPs and fluorescence emission upon dephosphorylation make it a versatile probe for a variety of experimental settings. The development of new synthesis methods and the optimization of experimental conditions will continue to expand the potential applications of BMB in the study of PTPs and related diseases.

Synthesis Methods

The synthesis of BMB involves the reaction of 5-bromo-2-methoxybenzoic acid with 2-amino-4-methoxybenzonitrile in the presence of a base. The resulting intermediate is then treated with 6-methyl-2H-benzotriazole-5-carbaldehyde to obtain BMB. The purity of the compound can be increased by recrystallization.

Scientific Research Applications

BMB has been studied for its potential use as a fluorescent probe for the detection of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in the regulation of cellular signaling pathways. Dysregulation of PTPs has been linked to various diseases, including cancer, diabetes, and autoimmune disorders. BMB has been shown to selectively bind to PTPs and emit fluorescence upon dephosphorylation of the tyrosine residue. This property makes BMB a valuable tool for the study of PTPs in vitro and in vivo.